Cas no 221528-18-3 (Benzonitrile, 2,4-dibromo-5-fluoro-)

• Product Name: Benzonitrile, 2,4-dibromo-5-fluoro-
• CAS No: 221528-18-3
• MF: C₇H₂Br₂FN
• MW: 278.903883457184
• CID: 1411585
• PubChem ID: 10612669
• Update Time: 2025-06-09

Benzonitrile, 2,4-dibromo-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2,4-dibromo-5-fluoro-
• 2,4-Dibromo-5-fluorobenzonitrile
• 221528-18-3

• Inchi： 1S/C7H2Br2FN/c8-5-2-6(9)7(10)1-4(5)3-11/h1-2H
• InChI Key： OGYYQLDZGMCHFE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C#N)F)Br

Computed Properties

• Exact Mass: 276.85376
• Monoisotopic Mass: 276.85380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Additional information on Benzonitrile, 2,4-dibromo-5-fluoro-

Introduction to Benzonitrile, 2,4-dibromo-5-fluoro- (CAS No. 221528-18-3)

Benzonitrile, 2,4-dibromo-5-fluoro- (CAS No. 221528-18-3) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with two bromine atoms at the 2 and 4 positions and a fluorine atom at the 5 position, along with a nitrile group. The combination of these functional groups imparts specific chemical and physical properties that make it valuable for various scientific and industrial purposes.

The molecular formula of Benzonitrile, 2,4-dibromo-5-fluoro- is C₇H₃Br₂FN, and its molecular weight is approximately 279.89 g/mol. The compound is typically a white to off-white solid at room temperature and has a melting point ranging from 90 to 95°C. It is insoluble in water but soluble in organic solvents such as dichloromethane, acetone, and ethanol. These solubility properties make it suitable for use in various chemical reactions and processes.

In the realm of chemical synthesis, Benzonitrile, 2,4-dibromo-5-fluoro- serves as an important intermediate for the preparation of more complex molecules. The presence of the nitrile group allows for a wide range of chemical transformations, including reduction to an amine, hydrolysis to a carboxylic acid, and substitution reactions. The bromine and fluorine substituents provide additional reactivity and selectivity in these transformations, making the compound a valuable building block in organic synthesis.

One of the key areas where Benzonitrile, 2,4-dibromo-5-fluoro- finds application is in pharmaceutical research. The compound's unique structure makes it an excellent starting material for the synthesis of novel drugs with potential therapeutic applications. Recent studies have explored its use in the development of antiviral agents, anticancer drugs, and other medicinal compounds. For example, researchers have synthesized derivatives of Benzonitrile, 2,4-dibromo-5-fluoro- that exhibit potent antiviral activity against various strains of influenza virus. These derivatives show promise as potential candidates for further drug development.

In addition to its pharmaceutical applications, Benzonitrile, 2,4-dibromo-5-fluoro- has been investigated for its potential use in materials science. The compound's electronic properties make it suitable for the development of new materials with unique optical and electronic characteristics. For instance, researchers have synthesized polymers incorporating Benzonitrile, 2,4-dibromo-5-fluoro- units that exhibit enhanced photoluminescence properties. These materials have potential applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The environmental impact of Benzonitrile, 2,4-dibromo-5-fluoro- is another area of interest for researchers. Studies have shown that the compound has low toxicity and does not pose significant environmental risks when used under controlled conditions. However, proper handling and disposal practices are essential to ensure safety and minimize any potential environmental impact.

In conclusion, Benzonitrile, 2,4-dibromo-5-fluoro- (CAS No. 221528-18-3) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure provides a foundation for developing novel compounds with diverse functionalities and potential therapeutic benefits. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in the scientific community.